Cas no 1044769-67-6 (4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile)

4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile is a versatile chemical intermediate featuring a benzonitrile core substituted with a 3-aminopyrrolidin-1-ylmethyl group. This structure offers a reactive nitrile functionality and a secondary amine, making it valuable for further derivatization in pharmaceutical and agrochemical synthesis. The pyrrolidine ring enhances conformational flexibility, while the primary amine provides a handle for coupling reactions, such as amide formation or reductive amination. Its balanced polarity ensures good solubility in common organic solvents, facilitating downstream applications. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, leveraging its dual reactivity for scaffold diversification. High purity and well-defined stereochemistry (if applicable) further support its utility in precision synthesis.
4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile structure
1044769-67-6 structure
Product name:4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile
CAS No:1044769-67-6
MF:C12H16ClN3
MW:237.728541374207
CID:4559750

4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-((3-aminopyrrolidin-1-yl)methyl)benzonitrile hydrochloride
    • 4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile
    • Inchi: 1S/C12H15N3.ClH/c13-7-10-1-3-11(4-2-10)8-15-6-5-12(14)9-15;/h1-4,12H,5-6,8-9,14H2;1H
    • InChI Key: QMXCJWXLLWCMRR-UHFFFAOYSA-N
    • SMILES: Cl.N1(CC2C=CC(C#N)=CC=2)CCC(C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Topological Polar Surface Area: 53

Experimental Properties

  • Color/Form: NA

4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile Security Information

4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1908-2380-5g
4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile
1044769-67-6 95%+
5g
$2525.0 2023-09-07
Life Chemicals
F1908-2380-0.5g
4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile
1044769-67-6 95%+
0.5g
$731.0 2023-09-07
Life Chemicals
F1908-2380-2.5g
4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile
1044769-67-6 95%+
2.5g
$1679.0 2023-09-07
Life Chemicals
F1908-2380-10g
4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile
1044769-67-6 95%+
10g
$3532.0 2023-09-07
TRC
A247516-500mg
4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile
1044769-67-6
500mg
$ 435.00 2022-06-08
TRC
A247516-1g
4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile
1044769-67-6
1g
$ 680.00 2022-06-08
Chemenu
CM301781-500mg
4-((3-aminopyrrolidin-1-yl)methyl)benzonitrile hydrochloride
1044769-67-6 95%
500mg
$368 2021-08-18
Life Chemicals
F1908-2380-0.25g
4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile
1044769-67-6 95%+
0.25g
$694.0 2023-09-07
TRC
A247516-100mg
4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile
1044769-67-6
100mg
$ 115.00 2022-06-08
Life Chemicals
F1908-2380-1g
4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile
1044769-67-6 95%+
1g
$770.0 2023-09-07

Additional information on 4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile

Comprehensive Overview of 4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile (CAS No. 1044769-67-6)

4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile (CAS No. 1044769-67-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine and benzonitrile moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an aminopyrrolidine group linked to a cyanobenzyl scaffold, offers versatile reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for 4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile has surged due to its potential role in developing kinase inhibitors and central nervous system (CNS) therapeutics. Researchers are particularly interested in its ability to modulate protein-protein interactions, a hot topic in precision medicine. The compound’s CAS No. 1044769-67-6 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and medicinal chemistry.

From a synthetic perspective, 4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile is synthesized via reductive amination or nucleophilic substitution reactions, leveraging its primary amine functionality. Its nitrile group further enhances its utility, enabling transformations into carboxylic acids, amides, or heterocycles. This adaptability aligns with the growing trend of fragment-based drug design (FBDD), where small molecules like this serve as building blocks for larger pharmacophores.

The compound’s physicochemical properties, such as its logP and hydrogen bond donor/acceptor counts, are optimized for blood-brain barrier (BBB) penetration—a key consideration for neurodegenerative disease research. This has led to its inclusion in libraries targeting Alzheimer’s and Parkinson’s therapies, addressing a pressing global health challenge.

In the context of green chemistry, 4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile is also explored for its potential in catalysis and biodegradable material synthesis. Its low toxicity profile and compatibility with microwave-assisted reactions make it a sustainable choice for industrial applications, resonating with the ESG (Environmental, Social, and Governance) priorities of modern enterprises.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1044769-67-6, ensuring purity and consistency for regulatory compliance. The compound’s spectral data is often shared in open-access repositories, fostering collaboration in open science initiatives.

As the pharmaceutical industry shifts toward personalized medicine, 4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile exemplifies how tailored small molecules can address unmet medical needs. Its integration into AI-driven drug discovery platforms further underscores its future potential, aligning with searches for “next-generation drug intermediates” and “scaffold hopping strategies.”

In summary, 4-[(3-aminopyrrolidin-1-yl)methyl]benzonitrile (CAS No. 1044769-67-6) stands at the intersection of innovation and practicality, bridging gaps between academic research and industrial application. Its multifaceted utility ensures continued relevance in evolving scientific landscapes.

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